![molecular formula C20H18N4O2 B2421757 2-((1-(1H-indole-6-carbonyl)piperidin-3-yl)oxy)isonicotinonitrile CAS No. 2034580-31-7](/img/structure/B2421757.png)
2-((1-(1H-indole-6-carbonyl)piperidin-3-yl)oxy)isonicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((1-(1H-indole-6-carbonyl)piperidin-3-yl)oxy)isonicotinonitrile, also known as INPI-2, is a chemical compound that has been extensively researched due to its potential applications in the field of medicine. This compound belongs to the class of isonicotinonitrile derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methods : The compound has been synthesized through various methods. For instance, (Stanislav Andreev et al., 2022) detailed the synthesis of a related compound, indicating a multi-step process involving characterization through NMR, MS, and HPLC.
- Chemical Structure Analysis : Studies like those by (R. Sulsky et al., 1999) have provided insights into the chemical structure and conformational behavior of similar compounds, emphasizing the importance of X-ray analyses and NMR studies in understanding their molecular structure.
Biological Activities
- Antimicrobial Properties : Compounds with a similar structure have shown potential antimicrobial properties. For example, (H. Khalid et al., 2016) synthesized derivatives showing moderate to significant antibacterial activity.
- Corrosion Inhibition : The compound's analogs, as per (C. Verma et al., 2016), have been effective in inhibiting corrosion in metals, highlighting their potential in industrial applications.
Pharmaceutical Research
- Cholinesterase and Monoamine Oxidase Inhibition : Derivatives of this compound have been explored for their potential in inhibiting enzymes like cholinesterase and monoamine oxidase, which are important in neurological conditions. (Oscar M. Bautista-Aguilera et al., 2014) discusses the synthesis and evaluation of such derivatives.
Photochemical Studies
- Photochromic Properties : Research like that by (Hong Li et al., 2015) on similar compounds has investigated their photochromic properties, which could have applications in material sciences.
Antiproliferative Activities
- Cancer Research : Some derivatives have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines, as discussed in studies like (N. El-Sayed et al., 2014).
Mechanism of Action
Target of Action
The compound, also known as 2-[1-(1H-indole-6-carbonyl)piperidin-3-yl]oxypyridine-4-carbonitrile, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets to modulate these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound may influence multiple biochemical pathways.
Result of Action
Given the diverse biological activities associated with indole derivatives , this compound may have a wide range of effects at the molecular and cellular levels.
properties
IUPAC Name |
2-[1-(1H-indole-6-carbonyl)piperidin-3-yl]oxypyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2/c21-12-14-5-7-23-19(10-14)26-17-2-1-9-24(13-17)20(25)16-4-3-15-6-8-22-18(15)11-16/h3-8,10-11,17,22H,1-2,9,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWIPLAPIFHOTND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)C=CN3)OC4=NC=CC(=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.